Octadecafluoro-9-(trifluoromethyl)decanoic acid
Overview
Description
Octadecafluoro-9-(trifluoromethyl)decanoic acid is a perfluorinated carboxylic acid with the molecular formula C11HF21O2 and a molecular weight of 564.09 g/mol . This compound is characterized by its high fluorine content, which imparts unique chemical and physical properties such as high thermal stability, chemical resistance, and hydrophobicity .
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of octadecafluoro-9-(trifluoromethyl)decanoic acid typically involves the fluorination of decanoic acid derivatives. One common method is the electrochemical fluorination (ECF) process, where decanoic acid is subjected to electrolysis in the presence of hydrogen fluoride . This process results in the replacement of hydrogen atoms with fluorine atoms, yielding the desired perfluorinated product.
Industrial Production Methods: Industrial production of this compound often employs large-scale ECF processes due to their efficiency and scalability . The reaction conditions are carefully controlled to ensure high yield and purity of the final product. Additionally, other fluorination techniques, such as direct fluorination using elemental fluorine, may also be utilized in industrial settings .
Chemical Reactions Analysis
Types of Reactions: Octadecafluoro-9-(trifluoromethyl)decanoic acid primarily undergoes substitution reactions due to the presence of highly electronegative fluorine atoms . These reactions often involve the replacement of fluorine atoms with other functional groups.
Common Reagents and Conditions: Common reagents used in substitution reactions include nucleophiles such as amines, alcohols, and thiols . The reactions are typically carried out under mild conditions to prevent the decomposition of the perfluorinated compound.
Major Products: The major products formed from these reactions are typically perfluorinated derivatives with various functional groups, such as amides, esters, and thioethers .
Scientific Research Applications
Octadecafluoro-9-(trifluoromethyl)decanoic acid has a wide range of applications in scientific research due to its unique properties . In chemistry, it is used as a reagent in the synthesis of other perfluorinated compounds and as a standard in analytical techniques such as mass spectrometry . In biology and medicine, it is studied for its potential use in drug delivery systems and as a contrast agent in imaging techniques . In industry, it is utilized in the production of fluoropolymer coatings and as a surfactant in various formulations .
Mechanism of Action
The mechanism of action of octadecafluoro-9-(trifluoromethyl)decanoic acid is primarily attributed to its ability to interact with biological membranes and proteins . The compound’s high fluorine content allows it to form strong interactions with hydrophobic regions of proteins and lipid bilayers, potentially altering their structure and function . These interactions can affect various molecular targets and pathways, leading to changes in cellular processes .
Comparison with Similar Compounds
Similar Compounds: Similar compounds to octadecafluoro-9-(trifluoromethyl)decanoic acid include other perfluorinated carboxylic acids such as perfluorooctanoic acid (PFOA) and perfluorononanoic acid (PFNA) . These compounds share similar chemical structures and properties due to their high fluorine content.
Uniqueness: What sets this compound apart from other perfluorinated carboxylic acids is its longer carbon chain and the presence of a trifluoromethyl group . These structural features contribute to its unique chemical and physical properties, making it particularly useful in specific applications where enhanced thermal stability and chemical resistance are required .
Properties
IUPAC Name |
2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-octadecafluoro-9-(trifluoromethyl)decanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11HF21O2/c12-2(13,1(33)34)4(15,16)6(19,20)8(23,24)9(25,26)7(21,22)5(17,18)3(14,10(27,28)29)11(30,31)32/h(H,33,34) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FTUYMACVNWCLNM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=O)(C(C(C(C(C(C(C(C(C(F)(F)F)(C(F)(F)F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11HF21O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7066063 |
Source
|
| Record name | Perfluoro-9-(trifluoromethyl)decanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7066063 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
564.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
16486-94-5 |
Source
|
| Record name | 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-Octadecafluoro-9-(trifluoromethyl)decanoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=16486-94-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Octadecafluoro-9-(trifluoromethyl)decanoic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0016486945 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Decanoic acid, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-octadecafluoro-9-(trifluoromethyl)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Perfluoro-9-(trifluoromethyl)decanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7066063 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Octadecafluoro-9-(trifluoromethyl)decanoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.036.843 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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